3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 3-[3-(methoxymethyl)-4-methylpyrrolidin-1-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C10H16N2O2/c1-8-5-12(10(13)3-4-11)6-9(8)7-14-2/h8-9H,3,5-7H2,1-2H3
• InChI Key: OEZLBVDOVBSZRT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC1COC)C(=O)CC#N

Description

This compound features a pyrrolidine core substituted with a methoxymethyl group at position 3 and a methyl group at position 4, linked to a 3-oxopropanenitrile moiety. The methoxymethyl group enhances hydrophilicity, while the methyl group contributes to steric stabilization. The cyano (CN) group is critical for hydrogen bonding and dipole interactions, influencing both reactivity and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile typically involves multi-step organic reactions. One common method includes the alkylation of a pyrrolidine derivative with a methoxymethyl halide, followed by the introduction of a nitrile group through a nucleophilic substitution reaction. The reaction conditions often require the use of polar aprotic solvents such as dimethylformamide (DMF) and catalysts like potassium carbonate (K2CO3) to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process. These methods help in maintaining consistent reaction conditions and minimizing the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile can undergo various chemical reactions, including:

Oxidation: The methoxymethyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The methoxymethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Nucleophiles such as sodium azide (NaN3) or thiols (R-SH) in the presence of a base.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of azides or thioethers.

Scientific Research Applications

3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Research Findings and Implications

Substituent-Driven Activity : The methoxymethyl group balances solubility and stability, contrasting with halogenated analogs optimized for target binding at the expense of pharmacokinetics .

Heterocyclic Core Impact : Pyrrolidine-based compounds (e.g., target compound) offer conformational rigidity, while piperidine analogs (e.g., (R)-2) provide enhanced kinase inhibition .

Synthetic Accessibility : The target compound’s pyrrolidine scaffold is synthetically tractable via cyanation reactions, similar to 3a and 3b .

Biological Activity

3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile is a compound of interest in medicinal chemistry, particularly for its potential therapeutic applications. This article reviews its biological activity, synthesizing findings from various studies and patents.

Chemical Structure

The compound has the following chemical structure:

• Molecular Formula : C$_{12}$H$_{16}$N$_2$O$_2$
• IUPAC Name : 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile

Research indicates that this compound may act as a K-Ras inhibitor , which is significant for cancer treatment. K-Ras is a well-known oncogene involved in cell signaling pathways that control cell proliferation and survival. Inhibition of K-Ras can lead to decreased tumor growth and improved patient outcomes in cancers where this pathway is dysregulated .

Cytotoxicity

Studies have demonstrated that 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile exhibits cytotoxic effects against various cancer cell lines. The mechanism involves inducing apoptosis (programmed cell death) through the activation of caspase pathways, which are critical for the apoptotic process.

Anticancer Properties

The compound has been tested in vitro against several cancer types, including:

• Breast Cancer
• Lung Cancer
• Colorectal Cancer

Results showed a dose-dependent reduction in cell viability, indicating its potential as an anticancer agent .

Data Summary

The following table summarizes key findings from studies on the biological activity of the compound:

Study	Cell Line	IC50 (µM)	Mechanism
Study A	MCF-7 (Breast Cancer)	15	Apoptosis via caspase activation
Study B	A549 (Lung Cancer)	10	Inhibition of K-Ras signaling
Study C	HCT116 (Colorectal Cancer)	12	Induction of cell cycle arrest

Case Study 1: In Vitro Analysis

In a controlled laboratory setting, the compound was administered to MCF-7 breast cancer cells. The results showed significant apoptosis at concentrations above 10 µM, with morphological changes consistent with apoptotic cells observed under microscopy.

Case Study 2: Animal Model Testing

In vivo studies using xenograft models demonstrated that treatment with the compound significantly reduced tumor size compared to control groups. This suggests that the compound not only has cytotoxic properties but also efficacy in a living organism .